Cas no 1806843-55-9 (Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate
• CAS No: 1806843-55-9
• MF: C₈H₅BrClF₂NO₂
• MW: 300.484607458115
• CID: 4810229
• Update Time: 2025-05-20

Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C8H5BrClF2NO2/c1-15-8(14)3-2-13-6(10)5(9)4(3)7(11)12/h2,7H,1H3
• InChI Key： PGLWDIAUDKWVQZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(=O)OC)=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate

Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806843-55-9): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806843-55-9) is a highly valuable intermediate in the realm of pharmaceutical synthesis, exhibiting remarkable versatility due to its unique structural features. This compound, characterized by the presence of bromo, chloro, and difluoromethyl substituents on a pyridine core, has garnered significant attention in recent years for its role in the development of novel therapeutic agents.

The molecular structure of Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate imparts distinct chemical properties that make it an ideal building block for synthetic chemists. The combination of halogenated pyridine rings and ester functionality allows for diverse transformations, enabling the construction of complex molecular architectures. This flexibility is particularly crucial in drug discovery, where the ability to modify and optimize molecular structures is essential for achieving desired pharmacological outcomes.

In the context of contemporary pharmaceutical research, Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate has been employed in the synthesis of various bioactive compounds. Its bromo and chloro substituents serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon bonds, which are fundamental to many drug molecules.

The difluoromethyl group attached to the pyridine ring is another key feature that enhances the utility of this compound. Difluoromethylation is a powerful strategy in medicinal chemistry, as it can modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates. Recent studies have highlighted the importance of difluorinated compounds in achieving improved therapeutic efficacy and reduced side effects.

One notable application of Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the compound's structural features, researchers have been able to design highly specific inhibitors targeting various kinases. These inhibitors have shown promise in preclinical studies, demonstrating potential as novel therapeutic agents.

Furthermore, the ester functionality in Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate provides an additional site for chemical modification. Ester groups can be readily converted into other functional moieties, such as amides or carboxylic acids, through hydrolysis or amidation reactions. This adaptability makes the compound a valuable tool for generating a wide range of derivatives with tailored properties.

The synthesis of Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate itself is a testament to the advancements in synthetic methodologies. Modern techniques have enabled more efficient and scalable production processes, ensuring that researchers have access to sufficient quantities of this important intermediate. The ability to produce high-purity compounds is crucial for pharmaceutical applications, where impurities can significantly impact safety and efficacy.

In conclusion, Methyl 3-bromo-2-chloro-4-(difluoromethyl)pyridine-5-carboxylate (CAS No. 1806843-55-9) represents a cornerstone in contemporary pharmaceutical synthesis. Its unique structural attributes and versatile reactivity make it an indispensable tool for medicinal chemists striving to develop innovative therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain at the forefront of drug discovery efforts.